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Compound of Interest

Compound Name: 2-chloroacetic acid

CAS No.: 1681-52-3

Cat. No.: B156425

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive understanding of the physicochemical

properties of 2-chloroacetic acid and its application in buffer preparation for research,

particularly in the realms of drug development and analytical sciences. This guide offers

detailed experimental protocols, quantitative data, and logical workflows to ensure accuracy

and reproducibility in your laboratory.

Core Concept: The pKa of 2-Chloroacetic Acid
2-Chloroacetic acid (ClCH₂COOH) is a weak organic acid. Its utility as a buffering agent is

centered around its acid dissociation constant (pKa), which is approximately 2.86 at 25°C[1][2].

This pKa makes it an effective buffer for maintaining a stable pH in the acidic range of

approximately 1.86 to 3.86. The electron-withdrawing effect of the chlorine atom increases the

acidity of the carboxylic acid group compared to acetic acid, resulting in a lower pKa[3][4][5].

Quantitative Data on the Dissociation of 2-Chloroacetic
Acid
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The pKa of 2-chloroacetic acid is influenced by environmental factors such as temperature

and ionic strength. Understanding these dependencies is critical for preparing buffers with

precise pH values.

Table 1: Thermodynamic Properties of 2-Chloroacetic Acid Dissociation

Property Value Reference

pKa at 25°C 2.86 [1]

Enthalpy of Ionization (ΔH⁰) -1.12 kcal/mol [6]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-490.1 kJ/mol [1]

Heat Capacity (C) 144.02 J/(K·mol) [1]

Table 2: pKa of 2-Chloroacetic Acid at Various Temperatures

While a comprehensive, experimentally derived table of pKa values at various temperatures is

not readily available in a single source, a study by Ives and Pryor (1955) provides data on the

dissociation constant of chloroacetic acid from 0 to 40°C[7]. Researchers requiring high

precision should refer to this primary literature. For practical laboratory purposes, the effect of

temperature can be qualitatively understood: as temperature increases, the dissociation of

most weak acids, including 2-chloroacetic acid, generally increases, leading to a slight

decrease in the pKa value.

Ionic Strength Considerations

The ionic strength of a solution can also affect the pKa of a weak acid. In general, increasing

the ionic strength shields the charged species, which can slightly alter the acid-base

equilibrium. While specific quantitative data for 2-chloroacetic acid across a range of ionic

strengths is not compiled here, it is a critical parameter to control in experiments where precise

pH is paramount, such as in ion-exchange chromatography[8][9]. For highly sensitive

applications, it is recommended to measure the pH of the final buffer solution after all

components have been added and to adjust as necessary.
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Experimental Protocol: Preparation of a 2-
Chloroacetic Acid Buffer
This protocol outlines the preparation of a 100 mM 2-chloroacetic acid buffer. This procedure

can be adapted for different concentrations and pH values.

Materials and Equipment:

2-Chloroacetic acid (solid, ≥99% purity)

Sodium chloroacetate (solid, ≥99% purity) or Sodium Hydroxide (NaOH) solution (e.g., 1 M)

Deionized or distilled water

Analytical balance

Calibrated pH meter

Volumetric flasks

Beakers and graduated cylinders

Magnetic stirrer and stir bar

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Calculation of Components: The Henderson-Hasselbalch equation is used to determine the

required amounts of the weak acid and its conjugate base:

pH = pKa + log ([A⁻] / [HA])

Where:

pH is the desired buffer pH.

pKa is the acid dissociation constant of 2-chloroacetic acid (~2.86).
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[A⁻] is the molar concentration of the conjugate base (chloroacetate).

[HA] is the molar concentration of the weak acid (2-chloroacetic acid).

Example Calculation for a 100 mM (0.1 M) buffer at pH 3.0:

3.0 = 2.86 + log ([A⁻] / [HA]) 0.14 = log ([A⁻] / [HA]) 10^0.14 = [A⁻] / [HA] 1.38 = [A⁻] / [HA]

And, [HA] + [A⁻] = 0.1 M

Solving these two simultaneous equations gives: [A⁻] ≈ 0.058 M [HA] ≈ 0.042 M

Weighing the Components:

For 1 L of buffer:

Mass of 2-chloroacetic acid (MW: 94.50 g/mol ): 0.042 mol/L * 94.50 g/mol = 3.97 g

Mass of sodium chloroacetate (MW: 116.48 g/mol ): 0.058 mol/L * 116.48 g/mol = 6.75 g

Dissolving the Components:

To a 1 L volumetric flask, add approximately 800 mL of deionized water.

Add the weighed 2-chloroacetic acid and sodium chloroacetate to the flask.

Place a magnetic stir bar in the flask and stir on a magnetic stirrer until all solids are

completely dissolved.

pH Adjustment:

Once the solids are dissolved, place a calibrated pH probe into the solution.

Monitor the pH. If necessary, adjust to the target pH (3.0 in this example) by adding small

increments of a concentrated 2-chloroacetic acid solution (to lower the pH) or a

concentrated sodium chloroacetate solution or dilute NaOH (to raise the pH).

Final Volume Adjustment:
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Once the target pH is reached, remove the pH probe and rinse it with deionized water.

Carefully add deionized water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the buffer solution to a clearly labeled and sealed container.

Store at room temperature or as required by the specific application.

Logical Workflow for Buffer Preparation
The following diagram illustrates the logical steps involved in preparing a laboratory buffer

solution.
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Logical Workflow for Buffer Preparation
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Caption: A flowchart outlining the key steps for preparing a buffer solution.

Signaling Pathways and Experimental Workflows
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2-Chloroacetic acid buffers are not directly involved in signaling pathways. Their primary role

in a research context is to provide a stable chemical environment for various experimental

procedures. The following diagram illustrates a generalized workflow where a 2-chloroacetic
acid buffer might be employed, for instance, in ion-exchange chromatography.

Experimental Workflow with 2-Chloroacetic Acid Buffer
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Caption: A generalized workflow for protein purification using ion-exchange chromatography

where a 2-chloroacetic acid buffer can be utilized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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